Cas no 14770-41-3 (Ethanol-2-¹³C)

• Product Name: Ethanol-2-¹³C
• CAS No: 14770-41-3
• MF: C₂H₆O
• MW: 47.0610957145691
• CID: 138162
• Update Time: 2025-05-24

Ethanol-2-¹³C Chemical and Physical Properties

Names and Identifiers

• Ethanol-2-¹³C
• 13C Labeled ethanol
• ETHANOL (2-13C)
• ETHYL-2-13C ALCOHOL
• ethyl alcohol-2-13c
• Ethanol-2-13C solution
• ETHYL-2-13C ALCOHOL, 98 ATOM % 13C

• Inchi： 1S/C2H6O/c1-2-3/h3H,2H2,1H3/i1+1
• InChI Key： LFQSCWFLJHTTHZ-OUBTZVSYSA-N
• SMILES： OC[13CH3]

Computed Properties

• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not available
• Density: 0.801 g/mL at 25 °C
• Melting Point: -114 °C (lit.)
• Boiling Point: 78 °C(lit.)
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: n20/D 1.364(lit.)
• PSA: 20.23000
• LogP: -0.00140
• Solubility: Not available

Ethanol-2-¹³C Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 7-16
• Hazardous Material Identification：

Additional information on Ethanol-2-¹³C

Ethanol-2-¹³C: A Comprehensive Overview

Ethanol-2-¹³C, also known by its CAS number 14770-41-3, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is a stable isotope of ethanol, where the carbon at the second position is replaced with carbon-13. The use of stable isotopes like Ethanol-2-¹³C has become increasingly important in fields such as metabolic research, biochemistry, and environmental science due to its unique properties and versatility.

The structure of Ethanol-2-¹³C is similar to regular ethanol, with the only difference being the substitution of a carbon atom with carbon-13. This substitution does not alter the chemical properties significantly but provides a distinct isotopic signature that can be detected using advanced analytical techniques such as mass spectrometry. This makes it an invaluable tool for tracing metabolic pathways and studying biochemical processes in living organisms.

Recent advancements in metabolic flux analysis have highlighted the importance of Ethanol-2-¹³C in understanding cellular metabolism. By incorporating this compound into experimental systems, researchers can track the flow of carbon through metabolic networks with unprecedented precision. For instance, studies have utilized Ethanol-2-¹³C to investigate the dynamics of glycolysis, fermentation, and lipid biosynthesis in various model organisms, providing insights into metabolic regulation under different conditions.

In addition to its role in basic research, Ethanol-2-¹³C has found practical applications in the food and beverage industry. For example, it is used as a tracer to study fermentation processes in winemaking and brewing. By monitoring the incorporation of Ethanol-2-¹³C into final products, manufacturers can optimize fermentation conditions to enhance product quality and consistency. This not only improves efficiency but also contributes to sustainable production practices.

The environmental science community has also embraced Ethanol-2-¹³C as a tool for studying carbon cycling in ecosystems. Researchers have employed this compound to trace the movement of carbon through soil microbial communities, plant tissues, and aquatic systems. Such studies are crucial for understanding global carbon dynamics and developing strategies to mitigate climate change.

From a technological standpoint, the production of Ethanol-2-¹³C has become more efficient with advancements in isotope enrichment techniques. Modern methods leverage biotechnological approaches, such as genetically engineered microorganisms capable of selectively producing isotopically labeled compounds. These innovations have significantly reduced production costs while improving purity levels, making Ethanol-2-¹³C more accessible to researchers worldwide.

Looking ahead, the potential applications of Ethanol-2 - ¹³ C are vast and continually expanding. As research methodologies become more sophisticated, this compound is expected to play an even greater role in unraveling complex biological processes and addressing real-world challenges in health, agriculture, and environmental sustainability.